Cas no 1032227-82-9 (5-amino-1-(3,4-dichlorophenyl)-N-(2-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-1-(3,4-dichlorophenyl)-N-(2-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1032227-82-9
• MF: C₁₅H₁₀Cl₂FN₅O
• MW: 366.177203655243
• CID: 5384515
• Update Time: 2025-07-22

5-amino-1-(3,4-dichlorophenyl)-N-(2-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(3,4-dichlorophenyl)-N-(2-fluorophenyl)triazole-4-carboxamide
• 5-amino-1-(3,4-dichlorophenyl)-N-(2-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C15H10Cl2FN5O/c16-9-6-5-8(7-10(9)17)23-14(19)13(21-22-23)15(24)20-12-4-2-1-3-11(12)18/h1-7H,19H2,(H,20,24)
• InChI Key： PZDFQCXSAJNEMY-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C(Cl)=C2)C(N)=C(C(NC2=CC=CC=C2F)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-amino-1-(3,4-dichlorophenyl)-N-(2-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide

Recent Advances in the Study of 5-amino-1-(3,4-dichlorophenyl)-N-(2-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide (CAS: 1032227-82-9)

The compound 5-amino-1-(3,4-dichlorophenyl)-N-(2-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide (CAS: 1032227-82-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This triazole-based small molecule has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on improving its bioavailability and target specificity. Studies have demonstrated that the presence of the dichlorophenyl and fluorophenyl moieties contributes to its high binding affinity for specific protein targets, making it a promising candidate for the development of novel therapeutics.

One of the key findings from recent investigations is the compound's ability to modulate specific signaling pathways involved in inflammatory and oncogenic processes. In vitro and in vivo studies have shown that 5-amino-1-(3,4-dichlorophenyl)-N-(2-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide exhibits potent inhibitory effects on certain kinases, suggesting its potential as a targeted therapy for various cancers and inflammatory diseases.

Structural-activity relationship (SAR) studies have been conducted to explore modifications of the triazole core and the substituents on the phenyl rings. These studies have revealed that the amino group at the 5-position and the carboxamide functionality are critical for maintaining the compound's biological activity. Furthermore, the dichloro and fluoro substituents have been shown to enhance the compound's metabolic stability and pharmacokinetic properties.

Recent preclinical evaluations have demonstrated promising results in animal models of disease, with the compound showing good tolerability and efficacy at therapeutic doses. These findings have spurred further investigation into its potential clinical applications, with several research groups exploring its use in combination therapies and as a standalone treatment.

In addition to its therapeutic potential, 5-amino-1-(3,4-dichlorophenyl)-N-(2-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide has also been studied as a tool compound for probing biological mechanisms. Its selective binding properties make it a valuable reagent for studying protein-ligand interactions and signal transduction pathways in various disease contexts.

Looking ahead, ongoing research aims to further optimize the compound's properties and explore its potential in additional therapeutic areas. With its unique chemical structure and promising biological activity, 5-amino-1-(3,4-dichlorophenyl)-N-(2-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide represents an exciting avenue for future drug discovery and development efforts in the chemical biology and pharmaceutical fields.